Cas no 149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline)
149429-24-3 structure
Product Name:13H-Benz[5,6]indolo[3,2-c]quinoline
CAS No:149429-24-3
MF:C19H12N2
MW:268.311984062195
CID:198420
PubChem ID:15781758
Update Time:2025-04-19
13H-Benz[5,6]indolo[3,2-c]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 13H-Benz[5,6]indolo[3,2-c]quinoline
- 13H-Benzo[5,6]indolo[3,2-c]quinoline
- DTXSID80933645
- 13H-Benz(5,6)indolo(3,2-c)quinoline
- 149429-24-3
- InChI=1/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
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- Inchi: 1S/C19H12N2/c1-2-6-13-10-18-15(9-12(13)5-1)16-11-20-17-8-4-3-7-14(17)19(16)21-18/h1-11,21H
- InChI Key: WCNKEWMBZFDYGK-UHFFFAOYSA-N
- SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=NC3C=CC=CC=3C1=2
Computed Properties
- Exact Mass: 268.10016
- Monoisotopic Mass: 268.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
13H-Benz[5,6]indolo[3,2-c]quinoline Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
149429-24-3 (13H-Benz[5,6]indolo[3,2-c]quinoline) Related Products
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- 230-46-6(1,7-Phenanthroline)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
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- 194-59-2(7H-Dibenzoc,gcarbazole)
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